Cas no 1209073-55-1 (4-chloro-1-(3-methylphenyl)-1H-imidazole-5-carbaldehyde)

• Product Name: 4-chloro-1-(3-methylphenyl)-1H-imidazole-5-carbaldehyde
• CAS No: 1209073-55-1
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• CID: 5451270
• PubChem ID: 45911896
• Update Time: 2025-05-25

4-chloro-1-(3-methylphenyl)-1H-imidazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-(3-methylphenyl)-1H-imidazole-5-carboxaldehyde
• AKOS008140316
• 5-chloro-3-(3-methylphenyl)imidazole-4-carbaldehyde
• Z594271242
• EN300-1192469
• 1209073-55-1
• 4-chloro-1-(3-methylphenyl)-1H-imidazole-5-carbaldehyde

• Inchi： 1S/C11H9ClN2O/c1-8-3-2-4-9(5-8)14-7-13-11(12)10(14)6-15/h2-7H,1H3
• InChI Key： VBHVSBYIZWXINZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)N(C=N1)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 220.0403406g/mol
• Monoisotopic Mass: 220.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 398.5±32.0 °C(Predicted)
• pka: -1.25±0.61(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-chloro-1-(3-methylphenyl)-1H-imidazole-5-carbaldehyde

Professional Introduction to 4-chloro-1-(3-methylphenyl)-1H-imidazole-5-carbaldehyde (CAS No: 1209073-55-1)

4-chloro-1-(3-methylphenyl)-1H-imidazole-5-carbaldehyde is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1209073-55-1, has garnered considerable attention due to its potential applications in drug discovery and molecular biology. The presence of both chloro and aldehyde functional groups in its molecular structure makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The compound's structure consists of a central imidazole ring substituted with a chloro group at the 4-position and an aldehyde group at the 5-position, attached to a phenyl ring with a methyl group at the 3-position. This specific arrangement imparts unique reactivity and binding properties, making it a valuable building block in medicinal chemistry. The 4-chloro substituent enhances electrophilicity, facilitating nucleophilic additions, while the aldehyde group allows for condensation reactions with various nucleophiles, including amines and hydrazines.

In recent years, the development of novel therapeutic agents has been heavily reliant on innovative synthetic strategies. The compound 4-chloro-1-(3-methylphenyl)-1H-imidazole-5-carbaldehyde has been explored in several cutting-edge research studies for its role in generating complex molecular architectures. For instance, it has been utilized as a key intermediate in the synthesis of imidazol-based inhibitors targeting enzymes involved in inflammatory pathways. These inhibitors have shown promise in preclinical studies for their ability to modulate inflammatory responses without significant side effects.

One notable application of this compound is in the development of kinase inhibitors, which are critical in treating cancers and other chronic diseases. The imidazole core is a common pharmacophore in kinase inhibitors due to its ability to bind to the ATP-binding pocket of kinases. The introduction of the 4-chloro group enhances binding affinity by increasing electrophilic interactions with conserved residues in the kinase active site. Additionally, the aldehyde functionality provides a site for further derivatization, allowing researchers to fine-tune the molecule's properties for optimal biological activity.

The compound's reactivity also makes it suitable for exploring new synthetic methodologies. Researchers have leveraged its aldehyde group to develop novel cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are pivotal in constructing biaryl structures prevalent in many drugs. These reactions have enabled the creation of diverse libraries of imidazol derivatives with enhanced pharmacological profiles.

Recent advances in computational chemistry have further highlighted the significance of 4-chloro-1-(3-methylphenyl)-1H-imidazole-5-carbaldehyde. Molecular modeling studies have demonstrated that this compound can effectively interact with biological targets through multiple binding modes, enhancing its potential as a lead compound for drug development. The combination of experimental synthesis and computational analysis has streamlined the process of identifying promising candidates for further optimization.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate for antiviral and antibacterial agents. The structural features of 4-chloro-1-(3-methylphenyl)-1H-imidazole-5-carbaldehyde allow it to mimic natural substrates or inhibitors targeting viral proteases and bacterial enzymes. This has led to several collaborative projects between academic institutions and pharmaceutical companies aimed at developing novel therapeutics against emerging pathogens.

In conclusion, 4-chloro-1-(3-methylphenyl)-1H-imidazole-5-carbaldehyde (CAS No: 1209073-55-1) represents a cornerstone in modern medicinal chemistry. Its unique structural attributes and versatile reactivity make it indispensable in synthesizing complex pharmacophores for various therapeutic applications. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an even more pivotal role in drug discovery and development.